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Compound of Interest

Compound Name: Promethium

Cat. No.: B1207039

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of promethium-147 (Pm-147) and tritium (H-3)
for use in radioluminescent (RL) light sources. The information presented is supported by
experimental data and established principles to aid in the selection of the appropriate isotope
for specific research and development applications.

Radioluminescence is the phenomenon where light is produced in a material through
bombardment by ionizing radiation. In RL light sources, a radioactive isotope is combined with
a phosphor, which emits light when excited by the radiation from the isotope. The choice of
isotope is critical as it dictates the performance, longevity, and safety of the light source.

Physical and Performance Characteristics

Promethium-147 and tritium are both beta-emitting isotopes that have been utilized in
radioluminescent applications. However, their distinct nuclear and physical properties result in
significantly different performance characteristics. A summary of their key properties is
presented in Table 1.
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Property

Promethium-147 (*47Pm)

Tritium (*H)

Half-life (Radiological)

2.62 years[1][2][3]

12.32 years[4]

Luminous Half-life

~12.6 months[5][6]

10-20 years (device

dependent)[4]
Decay Mode Beta (™) emission Beta (™) emission
Maximum Beta Energy 224.7 keV 18.6 keV
Average Beta Energy 62 keV 5.7 keV

Form in Light Source

Solid (as oxide orin
microspheres mixed with

phosphor)[7]

Gas (gaseous tritium light
sources - GTLS)[4]

Initial Luminosity

Up to ~3.18 cd/mz (for specific

formulations)

Up to 2 cd/m? (for GTLS)[4]

Primary Decay Product

Samarium-147 (47Sm)

Helium-3 (3He)

Performance Comparison

Luminosity and Efficiency:

Promethium-147, with its higher average beta energy, can theoretically produce a brighter light
source. One study reported a luminosity of 1000 micro-lamberts for a specific formulation of
promethium-147 activated zinc sulfide phosphor, which converts to approximately 3.18 cd/mz2.
[8] Tritium-based gaseous light sources (GTLS) are reported to have a brightness of up to 2
cd/m2.[4] However, the higher energy beta particles from promethium-147 also lead to more
rapid degradation of the phosphor, significantly shortening the luminous half-life of the device to
around 12.6 months, which is considerably less than its radiological half-life of 2.62 years.[5][6]
This degradation of the phosphor is a critical factor in the long-term performance of
promethium-based RL sources.

Tritium, on the other hand, emits lower energy beta particles, which cause less damage to the
phosphor. This results in a much longer luminous half-life, often cited as 10 to 20 years, which
is more in line with its radiological half-life of 12.32 years.[4] This makes tritium-based sources
more suitable for applications requiring long-term, stable light output.
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Safety:

Both isotopes are low-energy beta emitters, and the radiation is easily shielded. The beta
particles from tritium cannot penetrate the skin, and the primary hazard is from ingestion or
inhalation, particularly of tritiated water (HTO).[9] Promethium-147 also poses a risk if ingested
or inhaled.[9]

A significant difference lies in their physical form at ambient conditions. Tritium is a gas, which
requires robust encapsulation in sealed glass tubes to prevent leakage.[4] Promethium is a
solid and is typically incorporated into a paint matrix, which can reduce the risk of dispersion in
case of damage to the light source.[7]

Experimental Protocols
Fabrication of Radioluminescent Light Sources:

Promethium-147 Luminous Paint: A common method for creating promethium-based RL
sources involves the preparation of a luminous paint. This process generally includes the
following steps:

 |sotope Preparation: Promethium-147 is typically used in the form of an insoluble oxide
(Pm203) or incorporated into ceramic microspheres to enhance stability and safety.[7]

e Phosphor Selection: Zinc sulfide (ZnS) activated with copper or other dopants is a commonly
used phosphor.

e Mixing: The promethium-147 compound is thoroughly mixed with the phosphor powder.

» Binder Addition: A transparent polymer binder is added to the mixture to form a paint-like
consistency.

» Application: The resulting paint is applied to the desired substrate and allowed to cure.

Gaseous Tritium Light Sources (GTLS): The fabrication of GTLS is a more industrialized
process:

e Tube Preparation: A borosilicate glass tube is internally coated with a phosphor material.
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 Tritium Filling: The tube is evacuated and then filled with gaseous tritium to a specific
pressure.

e Sealing: The tube is hermetically sealed using a laser.
Measurement of Luminosity:

The luminosity of radioluminescent sources is a critical performance parameter. The following
protocol outlines a general method for its measurement:

 Instrumentation: A calibrated photometer or spectroradiometer is used. For low-light-level
measurements, a sensitive instrument capable of measuring in the range of cd/m? is
required.

o Dark Adaptation: The measurement is performed in a light-tight enclosure to eliminate
ambient light. The detector should be allowed to dark adapt before measurements are taken.

o Measurement Geometry: The distance and angle between the light source and the detector
are standardized to ensure repeatable measurements.

o Data Acquisition: The luminance is measured in candelas per square meter (cd/m?). For
paints, measurements should be taken from a standardized surface area.

e Luminous Half-life Determination: The luminosity is measured at regular intervals over an
extended period to determine the luminous half-life of the source.

Relevant standards for the testing of radioluminescent and photoluminescent materials include
ASTM E2072 and I1SO 17514.[10][11][12][13][14][15][16][17][18]

Visualizations

Radioactive Decay Schemes:

The following diagrams illustrate the beta decay pathways for promethium-147 and tritium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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